Cas no 1555023-90-9 ((2-Cyclopropyl-2-methylpropyl)(2-methylpropyl)amine)

• Product Name: (2-Cyclopropyl-2-methylpropyl)(2-methylpropyl)amine
• CAS No: 1555023-90-9
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5821621
• PubChem ID: 83160262
• Update Time: 2025-05-24

(2-Cyclopropyl-2-methylpropyl)(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-764003
• AKOS021481946
• (2-cyclopropyl-2-methylpropyl)(2-methylpropyl)amine
• 1555023-90-9
• (2-Cyclopropyl-2-methylpropyl)(2-methylpropyl)amine

• Inchi： 1S/C11H23N/c1-9(2)7-12-8-11(3,4)10-5-6-10/h9-10,12H,5-8H2,1-4H3
• InChI Key： SAOIXWPAAFZWFX-UHFFFAOYSA-N
• SMILES： N(CC(C)C)CC(C)(C)C1CC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on (2-Cyclopropyl-2-methylpropyl)(2-methylpropyl)amine

Comprehensive Overview of (2-Cyclopropyl-2-methylpropyl)(2-methylpropyl)amine (CAS No. 1555023-90-9)

(2-Cyclopropyl-2-methylpropyl)(2-methylpropyl)amine, identified by its CAS number 1555023-90-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This amine derivative is characterized by its unique structural features, including a cyclopropyl ring and branched alkyl chains, which contribute to its distinct physicochemical properties. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel pharmaceutical intermediates and functional materials.

The compound's molecular structure, featuring both 2-cyclopropyl-2-methylpropyl and 2-methylpropyl groups, offers a versatile scaffold for chemical modifications. This adaptability makes it a valuable candidate for drug discovery programs, where tailored amine derivatives are often sought after for their bioactivity. Recent studies have highlighted its role in the synthesis of chiral ligands and catalysts, which are critical in asymmetric synthesis—a hot topic in modern organic chemistry. As the demand for enantioselective synthesis grows, compounds like 1555023-90-9 are becoming indispensable tools for researchers.

In the context of green chemistry, (2-Cyclopropyl-2-methylpropyl)(2-methylpropyl)amine has been investigated for its potential to reduce environmental impact. Its efficient synthesis routes and compatibility with sustainable solvents align with the global push toward eco-friendly industrial processes. This aligns with frequent searches for "green synthesis of amines" and "sustainable chemical intermediates," reflecting the compound's relevance to current scientific trends. Additionally, its stability under various conditions makes it a reliable choice for high-throughput screening and combinatorial chemistry applications.

From a commercial perspective, the compound's CAS registry number 1555023-90-9 serves as a critical identifier for procurement and regulatory compliance. Suppliers and manufacturers often emphasize its high purity (>98%) and consistent quality, which are essential for research-grade chemicals. The growing interest in custom synthesis and bulk-scale production of such amines underscores its industrial significance. Furthermore, its potential use in electronic materials and lubricant additives has sparked discussions in niche forums, addressing queries like "amine-based functional materials" and "specialty chemicals for electronics."

Safety and handling of (2-Cyclopropyl-2-methylpropyl)(2-methylpropyl)amine are also frequently discussed topics. While it is not classified as a hazardous material, proper storage conditions (e.g., under inert atmosphere) and adherence to good laboratory practices are recommended. This aligns with the broader industry focus on "safe handling of organic amines" and "chemical storage best practices," which are common search queries among laboratory professionals.

In summary, 1555023-90-9 represents a compelling case study in the intersection of structural complexity and functional utility. Its applications span from pharmaceutical research to advanced material science, making it a compound of enduring interest. As scientific inquiries continue to evolve, this amine derivative is poised to remain a focal point in both academic and industrial settings, addressing key challenges in molecular design and process optimization.